Cas no 796047-09-1 (2-(benzyloxy)-5-tert-butylbenzaldehyde)

2-(Benzyloxy)-5-tert-butylbenzaldehyde is a specialized aromatic aldehyde featuring a benzyloxy substituent at the 2-position and a tert-butyl group at the 5-position of the benzene ring. This compound is valued for its structural versatility in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The tert-butyl group enhances steric and electronic properties, while the benzyloxy moiety offers potential for further functionalization. Its well-defined reactivity makes it suitable for applications in cross-coupling reactions, oxidation processes, and as a precursor for heterocyclic compounds. The product is typically supplied in high purity to ensure consistent performance in synthetic workflows.
2-(benzyloxy)-5-tert-butylbenzaldehyde structure
796047-09-1 structure
Product Name:2-(benzyloxy)-5-tert-butylbenzaldehyde
CAS No:796047-09-1
MF:C18H20O2
MW:268.350205421448
MDL:MFCD26393324
CID:844219
PubChem ID:54795125
Update Time:2025-10-30

2-(benzyloxy)-5-tert-butylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzyloxy)-5-(tert-butyl)benzaldehyde
    • 2-(benzyloxy)-5-tert-butylbenzaldehyde
    • 2-benzyloxy-5-tert-butylbenzaldehyde
    • 5-tert-butyl-2-phenylmethoxybenzaldehyde
    • Benzaldehyde, 5-(1,1-dimethylethyl)-2-(phenylmethoxy)-
    • AK127931
    • UJTIMZSCOMGULE-UHFFFAOYSA-N
    • AX8249722
    • AMY20117
    • 796047-09-1
    • SCHEMBL769395
    • MFCD26393324
    • AKOS005291757
    • A864841
    • DTXSID80716778
    • F50678
    • CS-0060881
    • WGB04709
    • DS-5615
    • 5-(1,1-Dimethylethyl)-2-(phenylmethoxy)benzaldehyde (ACI)
    • 2-Benzyloxy-5-(tert-butyl)benzaldehyde
    • DB-337737
    • MDL: MFCD26393324
    • Inchi: 1S/C18H20O2/c1-18(2,3)16-9-10-17(15(11-16)12-19)20-13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
    • InChI Key: UJTIMZSCOMGULE-UHFFFAOYSA-N
    • SMILES: O=CC1C(OCC2C=CC=CC=2)=CC=C(C(C)(C)C)C=1

Computed Properties

  • Exact Mass: 268.146329876g/mol
  • Monoisotopic Mass: 268.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 4.5

2-(benzyloxy)-5-tert-butylbenzaldehyde Pricemore >>

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2-(benzyloxy)-5-tert-butylbenzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  1.5 h, -78 °C
1.2 30 min, -78 °C; -78 °C → rt; 1 h, rt
1.3 Reagents: Water ;  rt
Reference
Synthesis and Reaction of ortho-Benzoquinone Monohemiaminals
Saito, Emi; Matsumoto, Yuri; Nakamura, Akihiko; Namera, Yuki; Nakada, Masahisa, Organic Letters, 2018, 20(3), 692-695

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium
Reference
Synthesis and biological evaluation of thiazolidine-2,4-dione and 2,4-thione derivatives as inhibitors of translation initiation
Chen, Han; Fan, Yun-Hua; Natarajan, Amarnath; Guo, Yuhong; Iyasere, Julia; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(21), 5401-5405

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ;  5 h, rt → 40 °C
Reference
Highly diastereoselective synthesis of orthoquinone monoketals through λ3-iodane-mediated oxidative dearomatization of phenols
Pouysegu, Laurent; Chassaing, Stefan; Dejugnac, Delphine; Lamidey, Anne-Marie; Miqueu, Karinne; et al, Angewandte Chemie, 2008, 47(19), 3552-3555

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  6 h, reflux
Reference
Potassium tert-Butoxide-Mediated Condensation Cascade Reaction: Transition Metal-Free Synthesis of Multisubstituted Aryl Indoles and Benzofurans
Yang, Pengfei; Xu, Weiyan; Wang, Rongchao; Zhang, Min; Xie, Chunsong; et al, Organic Letters, 2019, 21(10), 3658-3662

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt; 8 h, rt
Reference
Practical Asymmetric Catalytic Synthesis of Spiroketals and Chiral Diphosphine Ligands
Wang, Xubin; Guo, Peihua; Wang, Xiaoming; Wang, Zheng; Ding, Kuiling, Advanced Synthesis & Catalysis, 2013, 355(14-15), 2900-2907

2-(benzyloxy)-5-tert-butylbenzaldehyde Raw materials

2-(benzyloxy)-5-tert-butylbenzaldehyde Preparation Products

Additional information on 2-(benzyloxy)-5-tert-butylbenzaldehyde

Introduction to 2-(benzyloxy)-5-tert-butylbenzaldehyde (CAS No. 796047-09-1) and Its Emerging Applications in Chemical Biology

2-(benzyloxy)-5-tert-butylbenzaldehyde, identified by the chemical abstracts service number 796047-09-1, is a versatile aromatic aldehyde derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a benzaldehyde core substituted with a benzyloxy group at the 2-position and a tert-butyl group at the 5-position—exhibits promising properties that make it a valuable scaffold for drug discovery and material science applications.

The structural features of 2-(benzyloxy)-5-tert-butylbenzaldehyde contribute to its remarkable chemical reactivity and stability. The presence of the benzyloxy group enhances its solubility in polar organic solvents, while the tert-butyl group provides steric hindrance, influencing its interactions with biological targets. These attributes have positioned this compound as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel bioactive agents.

In recent years, there has been a surge in research focusing on aromatic aldehydes as pharmacophores due to their ability to modulate various biological pathways. 2-(benzyloxy)-5-tert-butylbenzaldehyde has been explored in several cutting-edge studies for its potential role in inhibiting enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, preliminary investigations suggest that derivatives of this compound may exhibit anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes, which are pivotal in the prostaglandin synthesis pathway.

Moreover, the tert-butyl substitution at the 5-position of the benzaldehyde ring has been shown to enhance metabolic stability, a critical factor in drug design. This modification reduces susceptibility to oxidative degradation, thereby improving the bioavailability of drug candidates derived from this scaffold. Such findings have prompted researchers to investigate 2-(benzyloxy)-5-tert-butylbenzaldehyde as a precursor for next-generation therapeutics that require prolonged circulation times within biological systems.

The benzyloxy group also serves as a handle for further functionalization, enabling the synthesis of diverse analogs with tailored biological activities. For example, researchers have utilized this compound to develop novel chiral auxiliaries and ligands for asymmetric catalysis, which are essential in producing enantiomerically pure pharmaceuticals. The combination of these features makes 2-(benzyloxy)-5-tert-butylbenzaldehyde an indispensable tool in synthetic organic chemistry and medicinal chemistry.

Recent advances in computational chemistry have further illuminated the potential of 2-(benzyloxy)-5-tert-butylbenzaldehyde as a lead compound. Molecular docking studies have revealed its high binding affinity for certain protein targets, including kinases and transcription factors implicated in cancer progression. These virtual screening results have guided experimental efforts to optimize analogs with improved pharmacokinetic profiles and reduced off-target effects.

Additionally, the compound has been employed in materials science applications due to its ability to form stable complexes with metal ions. These complexes exhibit interesting luminescent properties, making them suitable for use in sensors and optoelectronic devices. The versatility of 2-(benzyloxy)-5-tert-butylbenzaldehyde thus extends beyond pharmaceuticals into broader technological domains.

In conclusion, 2-(benzyloxy)-5-tert-butylbenzaldehyde (CAS No. 796047-09-1) represents a fascinating molecule with multifaceted applications. Its unique structural characteristics and reactivity make it a valuable building block for drug discovery, while its stability and functionalization potential open doors to innovative uses in material science. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly significant role in advancing both chemical biology and industrial chemistry.

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